4-Nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-5-carbaldehyde

• Molecular Formula: C10H17N3O4Si
• Molecular Weight: 271.34 g/mol
• IUPAC Name: 4-nitro-2-(2-trimethylsilylethoxymethyl)pyrazole-3-carbaldehyde
• InChI: InChI=1S/C10H17N3O4Si/c1-18(2,3)5-4-17-8-12-10(7-14)9(6-11-12)13(15)16/h6-7H,4-5,8H2,1-3H3
• InChI Key: ZOBBHXCVMRIVNY-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C(=C(C=N1)[N+](=O)[O-])C=O

Description

4-Nitro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-5-carbaldehyde is a useful research compound. Its molecular formula is C10H17N3O4Si and its molecular weight is 271.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [4-nitro-2-(2-trimethylsilanyl-ethoxymethyl)-2H-pyrazol-3-yl]methanol (7.776 g, 28.38 mmol) in chloroform (500 mL) was added manganese dioxide (29.18 g, 9 eq). The resulting mixture was heated at reflux for 4 hours, cooled to room temperature and stirred overnight. The reaction mixture was again heated to reflux for 3 hours, filtered through a 3 cm plug of celite using additional chloroform. The filtrate was concentrated to give 4.55 g of crude material and purified via silica gel chromatography with a 2-4% ethyl acetate in hexanes gradient to give the title compound as a colorless oil (1.55 g). M+=271